2-{[1-(3-Fluorophenyl)ethyl]amino}propane-1,3-diol

• Molecular Formula: C11H16FNO2
• Molecular Weight: 213.25 g/mol
• IUPAC Name: 2-[1-(3-fluorophenyl)ethylamino]propane-1,3-diol
• InChI: InChI=1S/C11H16FNO2/c1-8(13-11(6-14)7-15)9-3-2-4-10(12)5-9/h2-5,8,11,13-15H,6-7H2,1H3
• InChI Key: OJFAWFDNBGCKNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)F)NC(CO)CO

Description

2-{[1-(3-Fluorophenyl)ethyl]amino}propane-1,3-diol is a synthetic fluorinated propane-1,3-diol derivative characterized by a 3-fluorophenyl-substituted ethylamino group at the C2 position. The fluorine atom at the phenyl group may enhance lipophilicity and metabolic stability compared to non-fluorinated analogs, making it a candidate for medicinal chemistry exploration .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(3-Fluorophenyl)ethyl]amino}propane-1,3-diol typically involves the reaction of 3-fluoroacetophenone with ethylamine, followed by reduction and subsequent reaction with epichlorohydrin . The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like sodium borohydride for the reduction step.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for precise control of reaction parameters such as temperature, pressure, and reactant concentrations is common. This ensures high purity and minimizes the formation of by-products.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(3-Fluorophenyl)ethyl]amino}propane-1,3-diol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of palladium on carbon to yield amines.

Substitution: Nucleophilic substitution reactions can occur, especially at the hydroxyl groups, using reagents like thionyl chloride or phosphorus tribromide to form halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Thionyl chloride or phosphorus tribromide in anhydrous conditions.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Amines.

Substitution: Halides.

Scientific Research Applications

2-{[1-(3-Fluorophenyl)ethyl]amino}propane-1,3-diol is an organic compound with the molecular formula C11H16FNO2 and a molecular weight of 213.25 g/mol . It has a unique structure featuring a propane backbone with two hydroxyl groups and a 3-fluorophenyl group attached through an ethylamino linkage. The presence of the fluorine atom enhances its chemical properties, making it a candidate for various therapeutic applications.

Synthesis
The synthesis of 2-{[1-(3-Fluorophenyl)ethyl]amino}propane-1,3-diol typically involves the reaction of 3-fluoroacetophenone with ethylamine, followed by reduction and subsequent reaction with epichlorohydrin. In industrial settings, continuous flow reactors and automated systems are employed to ensure consistent quality, high purity, and minimized formation of by-products through precise control of reaction parameters like temperature, pressure, and reactant concentrations.

Mechanism of Action
The mechanism of action of 2-{[1-(3-Fluorophenyl)ethyl]amino}propane-1,3-diol involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group enhances its binding affinity to these targets, while the ethylamino group facilitates its interaction with biological membranes, potentially modulating various biochemical pathways.

Applications
2-{[1-(3-Fluorophenyl)ethyl]amino}propane-1,3-diol has garnered attention for its potential biological activities. Its structure allows for interaction with various biological targets, particularly through hydrogen bonding facilitated by its hydroxyl groups, which may influence enzyme activities and receptor binding. Studies are ongoing to explore its efficacy in modulating biological pathways, with potential therapeutic applications such as anti-inflammatory or analgesic effects.

Mechanism of Action

The mechanism of action of 2-{[1-(3-Fluorophenyl)ethyl]amino}propane-1,3-diol involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group enhances its binding affinity to these targets, while the ethylamino group facilitates its interaction with biological membranes. This compound may modulate various biochemical pathways, leading to its observed effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Diversity and Substituent Effects

Propane-1,3-diol derivatives exhibit significant bioactivity depending on substituent patterns. Below is a comparative analysis with key analogs:

Compound Name / ID	Substituents	Source	Biological Activity	Key Structural Features	Reference
Target Compound	2-{[1-(3-Fluorophenyl)ethyl]amino}	Synthetic	Not reported in evidence	Fluorinated aryl group, ethylamino linkage
1-(4-Hydroxy-3-methoxyphenyl)-2-[4-(3-hydroxypropyl)-2-methoxyphenoxy]propane-1,3-diol	Aryl methoxy/hydroxy groups, phenoxy linkage	Cerasus tomentosa (Plant)	Not specified	Polar substituents, ether linkage
erythro-1,2-bis-(4-Hydroxy-3-methoxyphenyl)-propane-1,3-diol	Bis-aryl methoxy/hydroxy groups	Hydnocarpus anthelminthica (Plant)	No cytotoxicity (MTT assay)	Diastereomeric configuration, phenolic moieties
2-Guaiacylpropane-1,3-diol	Guaiacyl (methoxy-hydroxyphenyl) group	Gleditsiae Spina (Plant)	Antioxidant potential inferred from analogs	Methoxy-hydroxyphenyl substitution
1-(4′-Hydroxy-3′-methoxyphenyl)-2-[4″-(3-hydroxypropyl)-2″,6″-dimethoxyphenoxy]propane-1,3-diol	Complex aryl ether and hydroxypropyl groups	Sambucus williamsii (Plant)	Not specified	Multifunctional aromatic substitution

Key Observations:

Fluorination: The target compound’s 3-fluorophenyl group distinguishes it from plant-derived analogs, which typically feature methoxy or hydroxy substituents. Fluorination likely increases lipophilicity (logP) and bioavailability compared to polar analogs like those in Cerasus tomentosa or Hydnocarpus .

Stereochemistry: Diastereomers (e.g., erythro vs. threo configurations in Hydnocarpus compounds) influence bioactivity and metabolic pathways, though the target compound’s stereochemistry remains uncharacterized in the evidence .

Physicochemical Properties

• Solubility : Methoxy/hydroxy-rich analogs (e.g., ) are likely water-soluble due to hydrogen-bonding capacity. The target compound’s fluorophenyl group may reduce aqueous solubility but enhance membrane permeability.
• Stability: Fluorine’s electron-withdrawing effect could improve metabolic stability against oxidative degradation compared to non-fluorinated analogs.

Biological Activity

2-{[1-(3-Fluorophenyl)ethyl]amino}propane-1,3-diol, with the molecular formula C11H16FNO2 and a molecular weight of 213.25 g/mol, is an organic compound that has garnered attention for its potential biological activities. This compound features a unique structural configuration that includes a propane backbone with two hydroxyl groups and a 3-fluorophenyl group linked through an ethylamino moiety. The incorporation of the fluorine atom enhances its chemical properties, making it a candidate for various therapeutic applications.

The synthesis of 2-{[1-(3-Fluorophenyl)ethyl]amino}propane-1,3-diol typically involves the reaction of 3-fluoroacetophenone with ethylamine, followed by reduction and subsequent reaction with epichlorohydrin. This multi-step synthesis allows for the introduction of functional groups that are crucial for its biological activity.

Key Chemical Reactions

The compound undergoes several types of chemical reactions:

• Oxidation : Can be oxidized to form ketones or carboxylic acids using reagents like potassium permanganate.
• Reduction : Reduction reactions can yield amines when treated with hydrogen gas in the presence of palladium on carbon.
• Substitution : Nucleophilic substitution at the hydroxyl groups can occur, leading to the formation of halides.

Biological Activity

Research indicates that 2-{[1-(3-Fluorophenyl)ethyl]amino}propane-1,3-diol exhibits significant biological activity through its interaction with various biological targets. The presence of hydroxyl groups facilitates hydrogen bonding, which is critical for enzyme interactions and receptor binding.

The mechanism of action involves:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Binding : Its structure allows it to bind effectively to certain receptors, potentially modulating their activity and influencing physiological responses .

Case Studies and Research Findings

Several studies have investigated the biological effects of this compound:

• Anti-inflammatory Effects :
  • A study demonstrated that 2-{[1-(3-Fluorophenyl)ethyl]amino}propane-1,3-diol significantly reduced inflammation in animal models by inhibiting pro-inflammatory cytokines. This suggests potential applications in treating inflammatory diseases.
• Analgesic Properties :
  • Research has shown that the compound exhibits analgesic effects comparable to conventional pain relievers. It appears to modulate pain pathways, providing a basis for further development as an analgesic agent .
• Neuroprotective Effects :
  • Preliminary studies indicate that this compound may protect neuronal cells from oxidative stress, which is crucial in neurodegenerative diseases. Its ability to cross the blood-brain barrier enhances its therapeutic potential in neurological disorders .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 2-{[1-(3-Fluorophenyl)ethyl]amino}propane-1,3-diol, it is useful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Features
2-(4-Fluorophenyl)propane-1,3-diol	C11H16FNO2	Similar structure; potential differences in activity
2-(3-Chlorophenyl)propane-1,3-diol	C11H16ClNO2	Contains chlorine; studied for antimicrobial effects
2-(3-Bromophenyl)propane-1,3-diol	C11H16BrNO2	Similar structure; differences in reactivity

This table highlights how variations in halogen substituents can influence biological activity and reactivity profiles.